Cas no 17249-61-5 (1-(5,6-dimethoxy-1-benzofuran-2-yl)ethanone)

1-(5,6-Dimethoxy-1-benzofuran-2-yl)ethanone is a benzofuran derivative characterized by its dimethoxy-substituted aromatic ring and acetyl functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which serve as a versatile intermediate for the development of bioactive molecules. The electron-rich dimethoxy groups enhance its reactivity in electrophilic substitution reactions, while the acetyl moiety provides a handle for further functionalization. Its well-defined crystalline structure ensures high purity and stability, making it suitable for precise synthetic applications. The compound’s solubility in common organic solvents further facilitates its use in laboratory-scale and industrial processes.

1-(5,6-dimethoxy-1-benzofuran-2-yl)ethanone structure

17249-61-5 structure

Product Name:1-(5,6-dimethoxy-1-benzofuran-2-yl)ethanone

CAS No:17249-61-5

MF:C₁₂H₁₂O₄

MW:220.221283912659

CID:1360528

PubChem ID:176913

Update Time:2025-06-08

1-(5,6-dimethoxy-1-benzofuran-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(5,6-dimethoxy-1-benzofuran-2-yl)ethanone
- Eupatarone
- 2-acetyl-5,6-dimethoxybenzofuran
- 5,6-dimethoxy-2-acetylbenzofuran
- caleprunin B
- CS-0078315
- 17249-61-5
- DTXSID20169320
- 1-(5,6-dimethoxy-1-benzofuran-2-yl)ethan-1-one
- PBFSOUHYSIPPGH-UHFFFAOYSA-N
- 1-(5,6 dimethoxy benzofuran-2-yl)ethanone
- HY-119901
- AKOS040761719
- Ketone, 5,6-dimethoxy-2-benzofuranyl methyl
- SCHEMBL16492619
- DA-73252
- DTXCID4091811
- Inchi： 1S/C12H12O4/c1-7(13)9-4-8-5-11(14-2)12(15-3)6-10(8)16-9/h4-6H,1-3H3
- InChI Key： PBFSOUHYSIPPGH-UHFFFAOYSA-N
- SMILES： O1C(C(C)=O)=CC2C=C(C(=CC1=2)OC)OC

Computed Properties

Exact Mass: 220.07400
Monoisotopic Mass: 220.073559
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 48.7
XLogP3: 2.3

Experimental Properties

Color/Form: Powder
Density: 1.184±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 115-116 ºC (hexane ethyl acetate )
Boiling Point: 325.9±37.0 °C at 760 mmHg
Flash Point: 150.9±26.5 °C
Refractive Index: 1.556
Solubility: Very slightly soluble (0.15 g/l) (25 º C),
PSA: 48.67000
LogP: 2.65260
Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(5,6-dimethoxy-1-benzofuran-2-yl)ethanone Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

1-(5,6-dimethoxy-1-benzofuran-2-yl)ethanone Pricemore >>

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